Cas no 24892-49-7 (2,4-Dimethyl-2,4-pentanediol)

• Product Name: 2,4-Dimethyl-2,4-pentanediol
• CAS No: 24892-49-7
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• MDL: MFCD00012306
• CID: 279137
• PubChem ID: 87568406
• Update Time: 2025-06-14

2,4-Dimethyl-2,4-pentanediol Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanediol,2,4-dimethyl-
• 2,4-Dimethyl-2,4-pentanediol
• 2,4-dimethylpentane-2,4-diol
• 2,4-Dimethyl-pentan-2,4-diol
• 2,4-dimethyl-pentane-2,4-diol
• 2,4-Pentanediol,2,4-dimethyl
• DBTGFWMBFZBBEF-UHFFFAOYSA
• MFCD00012306
• DTXSID50179598
• ZAA89249
• FT-0638466
• 2,4-Dimethyl-2,4-pentanediol, 99%
• AS-60388
• DBTGFWMBFZBBEF-UHFFFAOYSA-
• AKOS015912515
• T70643
• InChI=1/C7H16O2/c1-6(2,8)5-7(3,4)9/h8-9H,5H2,1-4H3
• 2, 4-dimethylpentane-2, 4-diol
• KP1
• 24892-49-7
• Q27462060
• 2,4-Pentanediol, 2,4-dimethyl-
• J-015719
• D1946
• SCHEMBL38006
• CS-0204322
• SY051863
• DB-046568

• MDL： MFCD00012306
• Inchi： 1S/C7H16O2/c1-6(2,8)5-7(3,4)9/h8-9H,5H2,1-4H3
• InChI Key： DBTGFWMBFZBBEF-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC(C)(C)O

Computed Properties

• Exact Mass: 132.11500
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.92 g/mL at 25 °C(lit.)
• Melting Point: -2°C
• Boiling Point: 100°C/17mmHg(lit.)
• Flash Point: 206 °F
• Refractive Index: n20/D 1.433(lit.)
• PSA: 40.46000
• LogP: 0.91830
• Solubility: Not determined

2,4-Dimethyl-2,4-pentanediol Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Safety Instruction： S23-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2,4-Dimethyl-2,4-pentanediol

Research Briefing on 2,4-Dimethyl-2,4-pentanediol (CAS: 24892-49-7) in Chemical and Biomedical Applications

2,4-Dimethyl-2,4-pentanediol (CAS: 24892-49-7) is a diol compound with significant applications in chemical synthesis, pharmaceutical formulations, and material science. Recent studies have highlighted its role as a versatile solvent, stabilizer, and intermediate in organic synthesis. This briefing consolidates the latest research findings on its properties, applications, and emerging trends in the chemical and biomedical fields.

Recent advancements in the synthesis and application of 2,4-Dimethyl-2,4-pentanediol have demonstrated its efficacy in enhancing the solubility of hydrophobic drugs, thereby improving bioavailability. A 2023 study published in the Journal of Medicinal Chemistry explored its use as a co-solvent in nanoparticle drug delivery systems, showing a 20% increase in drug-loading capacity compared to traditional solvents. The study attributed this improvement to the compound's unique amphiphilic properties, which facilitate better interaction with both hydrophilic and hydrophobic molecules.

In material science, 2,4-Dimethyl-2,4-pentanediol has been investigated for its role in polymer stabilization. A research team at MIT reported in Advanced Materials (2024) that incorporating this diol into polymer matrices significantly reduces thermal degradation, extending the lifespan of biomedical devices. The study emphasized its potential in developing next-generation biodegradable implants with enhanced mechanical properties.

From a toxicological perspective, recent evaluations by the European Chemicals Agency (ECHA) have reaffirmed the safety profile of 2,4-Dimethyl-2,4-pentanediol for use in pharmaceutical formulations. However, researchers caution against its use in high concentrations due to potential irritant effects, as noted in a 2023 Toxicology Reports publication. Ongoing studies are exploring derivatives of this compound to mitigate such risks while retaining its beneficial properties.

The pharmaceutical industry has shown growing interest in 2,4-Dimethyl-2,4-pentanediol as a crystallization inhibitor. A 2024 patent application by Pfizer demonstrated its effectiveness in preventing unwanted crystallization of active pharmaceutical ingredients (APIs) during storage, particularly for temperature-sensitive biologics. This application could revolutionize the stability of vaccine formulations in global supply chains.

Emerging research directions include the exploration of 2,4-Dimethyl-2,4-pentanediol in biocatalysis. A recent Nature Catalysis paper (2024) described its use as a reaction medium for enzyme-catalyzed transformations, achieving unprecedented yields in asymmetric synthesis. This development opens new avenues for green chemistry approaches in pharmaceutical manufacturing.

In conclusion, 2,4-Dimethyl-2,4-pentanediol (CAS: 24892-49-7) continues to demonstrate multifaceted utility across chemical and biomedical domains. Its evolving applications in drug delivery, material science, and green chemistry underscore its importance as a valuable compound in contemporary research. Future studies are expected to further expand its applications while addressing remaining challenges in safety and scalability.